5-Methyleneheptadecane

• CAS No.: 57557-53-6
• Molecular Formula: C18H36
• Molecular Weight: 252.5 g/mol
• IUPAC Name: 5-methylideneheptadecane
• InChI: InChI=1S/C18H36/c1-4-6-8-9-10-11-12-13-14-15-17-18(3)16-7-5-2/h3-17H2,1-2H3
• InChI Key: BMXMXVGOTFFUNV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC(=C)CCCC

Description

5-Methylheptadecane (C₁₈H₃₈) is a branched alkane characterized by a 17-carbon backbone with a methyl group (-CH₃) at the fifth position. Its molecular structure is defined by the SMILES notation CCCCCCCCCCCCCC(C)CCCC and the InChI identifier InChI=1S/C18H38/c1-4-6-8-9-10-11-12-13-14-15-17-18(3)16-7-5-2/h18H,4-17H2,1-3H3 . This compound has been identified as a sex pheromone in the broom plant (Cytisus scoparius), playing a critical role in insect communication and mating behavior . Its structural complexity and biological relevance make it a subject of interest in chemical ecology and organic chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and functional differences between 5-methylheptadecane and related compounds:

Compound	Molecular Formula	Chain Length	Branching Position	Functional Groups	Key Applications/Properties
5-Methylheptadecane	C₁₈H₃₈	17 carbons	5th carbon	None (branched alkane)	Sex pheromone in insects/plants
5-Methyltetradecane	C₁₅H₃₂	14 carbons	5th carbon	None (branched alkane)	Limited data; potential hydrocarbon standard
5-Methylcyclopentadiene	C₆H₈	Cyclic	5th carbon	Diene (two double bonds)	Chemical intermediate in syntheses
2-Isopropyl-5-methyl-2-hexenal	C₁₀H₁₈O	6 carbons	2nd and 5th carbons	Aldehyde, branched	Flavor/fragrance applications

Key Observations:

• Chain Length and Branching :

  • 5-Methylheptadecane’s longer hydrocarbon chain (C17) results in higher molecular weight (254.5 g/mol) compared to 5-methyltetradecane (212.4 g/mol). This increases its hydrophobicity and boiling point, critical for its role as a semiochemical (volatile pheromone) .
  • Shorter-chain analogs like 5-methyltetradecane may exhibit lower viscosity and volatility, but insufficient data exists in the provided evidence to confirm this .

• Cyclic vs. Linear Structures :

  • 5-Methylcyclopentadiene (C₆H₈) is a cyclic diene with conjugated double bonds, enabling participation in Diels-Alder reactions. This contrasts sharply with the saturated, linear structure of 5-methylheptadecane, which lacks reactive sites .
• Functional Group Influence: Aldehyde-containing compounds like 2-isopropyl-5-methyl-2-hexenal are more reactive due to the polar carbonyl group, making them suitable for flavor chemistry. In contrast, 5-methylheptadecane’s nonpolar nature limits its interactions to van der Waals forces, favoring pheromone stability .

Collision Cross-Section and Physicochemical Properties

highlights computational analyses of 5-methylheptadecane’s collision cross-section (CCS), a measure of its interaction with other molecules in mass spectrometry. Longer-chain branched alkanes like 5-methylheptadecane typically exhibit larger CCS values than linear isomers due to their three-dimensional structure, enhancing detection specificity in analytical chemistry .